Cas no 1805023-51-1 (3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805023-51-1
• MF: C₉H₄BrF₆NO₃
• MW: 368.027382850647
• CID: 4843513
• Update Time: 2025-10-30

3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C9H4BrF6NO3/c10-2-3-5(20-9(14,15)16)1-4(7(18)19)17-6(3)8(11,12)13/h1H,2H2,(H,18,19)
• InChI Key： PVIFVOKWZZLKKH-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(=O)O)N=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.4
• Topological Polar Surface Area: 59.4

Additional information on 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid

3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic Acid: A Comprehensive Overview

The compound 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805023-51-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical synthesis.

The molecular structure of 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid is characterized by a pyridine ring substituted with three distinct groups: a bromomethyl group at position 3, a trifluoromethoxy group at position 4, and a trifluoromethyl group at position 2, along with a carboxylic acid group at position 6. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various applications.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery and materials science. The trifluoromethoxy and trifluoromethyl groups are known to enhance the stability and bioavailability of molecules, making them valuable in pharmaceutical applications. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that fluorinated pyridines can serve as effective scaffolds for designing inhibitors of various enzymes, including kinases and proteases.

The bromomethyl group in 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid introduces additional reactivity into the molecule, enabling further functionalization through nucleophilic substitution reactions. This feature makes the compound a versatile building block for constructing more complex molecular architectures. For example, researchers have utilized brominated pyridines as intermediates in the synthesis of heterocyclic compounds with potential applications in optoelectronics.

In terms of synthesis, 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid can be prepared via a multi-step process involving Friedel-Crafts alkylation and subsequent fluorination steps. The exact synthetic pathway may vary depending on the starting materials and desired regioselectivity. Recent advancements in catalytic fluorination techniques have significantly improved the efficiency and selectivity of such reactions, making large-scale production more feasible.

The carboxylic acid group present in this compound provides an additional site for chemical modification, such as esterification or amidation. These modifications can be used to tailor the physical and chemical properties of the molecule for specific applications. For instance, ester derivatives of this compound may exhibit improved solubility in organic solvents, making them suitable for use in polymer chemistry or as intermediates in organic synthesis.

From an environmental perspective, the stability and persistence of 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid in various media are critical considerations for its safe handling and disposal. Recent studies have shown that fluorinated compounds can exhibit varying degrees of biodegradation depending on their structure and functional groups. Understanding these degradation pathways is essential for minimizing the environmental impact of this compound during its lifecycle.

In conclusion, 3-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805023-51-1) is a multifaceted compound with promising applications across diverse fields. Its unique combination of substituents offers opportunities for further research and development, particularly in drug discovery, materials science, and organic synthesis. As new insights into its properties continue to emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing modern chemistry.